Thieno[2,3-b]pyrazine-6-carboxylic acid, 7-amino-2-chloro-, ethyl ester

• IUPAC Name: ethyl 7-amino-2-chlorothieno[2,3-b]pyrazine-6-carboxylate
• InChI: InChI=1S/C9H8ClN3O2S/c1-2-15-9(14)7-5(11)6-8(16-7)12-3-4(10)13-6/h3H,2,11H2,1H3
• InChI Key: GOVBQTQQLRNYKG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=NC(=CN=C2S1)Cl)N
• Molecular Formula: C9H8ClN3O2S
• Molecular Weight: 257.70 g/mol

Description

Thieno[2,3-b]pyrazine-6-carboxylic acid, 7-amino-2-chloro-, ethyl ester is a chemical compound with the molecular formula C9H8ClN3O2S. It is a pale-yellow to yellow-brown solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8ClN3O2S/c1-2-15-9(14)7-5(11)6-8(16-7)12-3-4(10)13-6/h3H,2,11H2,1H3. This code provides a specific textual representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a pale-yellow to yellow-brown solid. Its molecular weight is 257.7. More specific physical and chemical properties (such as melting point, boiling point, solubility, etc.) are not provided in the available sources.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research demonstrates the compound's role in synthesizing new heterocyclic structures, such as fused Pirano[4,3-b]pyridine derivatives and Thieno[2,3-d]pyrimidines, highlighting its utility in creating bioactive molecules and novel materials. Dabaeva et al. (2019) developed a method for synthesizing pyrano[4,3-b]thieno[3,2-e]pyridine derivatives, showcasing the chemical versatility of thieno[2,3-b]pyrazine derivatives in constructing complex molecular architectures (Dabaeva et al., 2019).

Anticancer Applications

The compound's derivatives have been investigated for their potential as anticancer agents. Gad et al. (2020) reported on the synthesis and in vitro and in vivo activity evaluation of new agents based on ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate for breast cancer treatment, indicating the significant role of thieno[2,3-b]pyrazine derivatives in medicinal chemistry (Gad et al., 2020).

Synthetic Methodologies

The versatility of thieno[2,3-b]pyrazine derivatives is further exemplified in studies aimed at developing new synthetic methodologies for heterocyclic compounds. For instance, Chigorina et al. (2019) explored the synthesis and cyclizations of N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides, contributing to the expanding toolbox for synthesizing diverse heterocyclic systems (Chigorina et al., 2019).

Safety And Hazards

The compound is classified under GHS07 for safety. The hazard statements include H319, which indicates that it causes serious eye irritation. Precautionary statements include P305 + P351 + P338, advising to rinse cautiously with water for several minutes in case of contact with eyes.